Cas no 436088-93-6 (Pyridine,1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl-)

• Product Name: Pyridine,1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl-
• CAS No: 436088-93-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD01055557
• CID: 330984
• PubChem ID: 2859356
• Update Time: 2025-07-22

Pyridine,1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl-
• 2,6-Diallyl-4-methyl-1,2,3,6-tetrahydropyridine
• 2,6-DIALLYL-4-METHYL-1,2,3,6-TETRAHYDRO-PYRIDINE
• SB47850
• CHEMBL1334048
• MLS000710638
• HMS2644I20
• 436088-93-6
• FT-0676626
• AKOS000301805
• AKOS016346200
• 4-methyl-2,6-bis(prop-2-en-1-yl)-1,2,3,6-tetrahydropyridine
• 4-methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine
• SMR000280305

• MDL： MFCD01055557
• Inchi： 1S/C12H19N/c1-4-6-11-8-10(3)9-12(13-11)7-5-2/h4-5,8,11-13H,1-2,6-7,9H2,3H3
• InChI Key： BDKVHGIIDKMPBK-UHFFFAOYSA-N
• SMILES： N1C(CC=C)C=C(C)CC1CC=C

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.14420

Pyridine,1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Pyridine,1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl-

Pyridine, 1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl (CAS No. 436088-93-6) in Modern Chemical Research

The compound Pyridine, 1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl (CAS No. 436088-93-6) represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its fused cyclohexene ring system and pyridine moiety, exhibits a unique set of structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of this compound is particularly noteworthy due to the presence of two allyl groups at the 2- and 6-position of the cyclohexene ring. These allyl substituents not only contribute to the compound's overall rigidity but also introduce potential sites for further functionalization. The tetrahydropyridine core provides a stable aromatic backbone that can be easily modified to tailor specific pharmacological activities. Additionally, the methyl group at the 4-position of the pyridine ring adds another layer of structural complexity, which can influence both the electronic properties and the solubility profile of the molecule.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The allyl-substituted tetrahydropyridines have been extensively studied for their role in modulating various biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The unique combination of aromaticity and olefinic unsaturation in Pyridine, 1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug discovery. The presence of multiple reactive sites allows for diverse chemical transformations, enabling researchers to generate a library of analogs with tailored properties. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at specific positions within the molecule. These modifications can enhance binding affinity to biological targets or improve metabolic stability.

Recent advancements in computational chemistry have also facilitated the rapid design and optimization of molecules like Pyridine, 1,2,3,6-tetrahydro-4-methyl-2,6-di-2-propen-1-yl. Molecular docking studies have been instrumental in identifying key interactions between this compound and potential biological targets. By leveraging high-throughput virtual screening techniques, researchers can predict which analogs are most likely to exhibit desired pharmacological effects. This approach has significantly accelerated the drug discovery process and has led to several promising candidates entering preclinical development.

The synthesis of this compound presents its own set of challenges due to its complex architecture. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Transition metal-catalyzed reactions play a crucial role in forming the cyclohexene ring system and introducing the allyl substituents. Additionally, protecting group strategies are often employed to ensure selective functionalization at different sites within the molecule.

From a medicinal chemistry perspective, Pyridine, 1, 2, 3, 6-tetrahydro, 4-methyl, 2, 6-di, 2-propen, 1-yl (CAS No. 436088–93–6) offers a rich platform for exploring new therapeutic interventions. Its structural features suggest potential applications in areas such as central nervous system disorders and metabolic diseases. The ability to modify both the pyridine and cyclohexene moieties allows for fine-tuning of pharmacokinetic properties, including solubility and bioavailability.

The compound's unique electronic distribution also makes it an interesting subject for studying intermolecular interactions. The conjugated system formed by the double bonds in the allyl groups can influence both spectroscopic properties and reactivity patterns. This has implications not only for drug design but also for understanding how these molecules interact with biological macromolecules such as proteins and nucleic acids.

In conclusion, Pyridine, 1, 2, 3, 6-tetrahydro, 4-methyl, 2, 6-di, 2-propen, 1-yl (CAS No. 436088–93–6) stands as a testament to the innovative approaches being taken in modern chemical research. Its multifaceted structure provides ample opportunities for further exploration and development. As our understanding of biological systems continues to grow,* this* *compound* *holds* *great* *promise* *for* *future* *therapeutic* *applications.*